4-Oxo-isothiochroman-7-carbonitrile
Cat. No. B8502820
M. Wt: 189.24 g/mol
InChI Key: PGIKGXRWPUVFPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08436035B2
Procedure details
To a solution of 7-iodo-isothiochroman-4-one (290 mg, 1.0 mmol) in DMF (5 mL) is added Zn(CN)2 (117 mg, 1.0 mmol) and Pd(PPh3)4 (124 mg, 0.1 mmol). The reaction is then heated to 95° C. for 3 hours, at which time it is cooled to room temperature and concentrated to dryness. The resulting residue is purified by silica gel flash chromatography (ethyl acetate-dichloromethane, 1:10 to 3:10) to furnish 4-oxo-isothiochroman-7-carbonitrile; MS: (ESI) m/z 188.2 (M−H)−.
Name
Zn(CN)2
Quantity
117 mg
Type
catalyst
Reaction Step One
Identifiers
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REACTION_CXSMILES
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I[C:2]1[CH:11]=[C:10]2[C:5]([C:6](=[O:12])[CH2:7][S:8][CH2:9]2)=[CH:4][CH:3]=1.[CH3:13][N:14](C=O)C>[C-]#N.[C-]#N.[Zn+2].C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[O:12]=[C:6]1[C:5]2[C:10](=[CH:11][C:2]([C:13]#[N:14])=[CH:3][CH:4]=2)[CH2:9][S:8][CH2:7]1 |f:2.3.4,^1:26,28,47,66|
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Inputs
Step One
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Name
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|
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Quantity
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290 mg
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Type
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reactant
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Smiles
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IC1=CC=C2C(CSCC2=C1)=O
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Zn(CN)2
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Quantity
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117 mg
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Type
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catalyst
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Smiles
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[C-]#N.[C-]#N.[Zn+2]
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Name
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Quantity
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124 mg
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Type
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catalyst
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Smiles
|
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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95 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is cooled to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting residue is purified by silica gel flash chromatography (ethyl acetate-dichloromethane, 1:10 to 3:10)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1CSCC2=CC(=CC=C12)C#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
